Douglanin Douglanin Douglanin is a natural product found in Anthemis melampodina, Artemisia ludoviciana, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 16886-36-5
VCID: VC21059692
InChI: InChI=1S/C15H20O3/c1-8-4-5-11(16)15(3)7-6-10-9(2)14(17)18-13(10)12(8)15/h4,10-13,16H,2,5-7H2,1,3H3/t10-,11-,12+,13-,15-/m0/s1
SMILES: CC1=CCC(C2(C1C3C(CC2)C(=C)C(=O)O3)C)O
Molecular Formula: C15H20O3
Molecular Weight: 248.32 g/mol

Douglanin

CAS No.: 16886-36-5

Cat. No.: VC21059692

Molecular Formula: C15H20O3

Molecular Weight: 248.32 g/mol

* For research use only. Not for human or veterinary use.

Douglanin - 16886-36-5

Specification

Description Douglanin is a natural product found in Anthemis melampodina, Artemisia ludoviciana, and other organisms with data available.
CAS No. 16886-36-5
Molecular Formula C15H20O3
Molecular Weight 248.32 g/mol
IUPAC Name (3aS,5aR,6S,9aS,9bS)-6-hydroxy-5a,9-dimethyl-3-methylidene-4,5,6,7,9a,9b-hexahydro-3aH-benzo[g][1]benzofuran-2-one
Standard InChI InChI=1S/C15H20O3/c1-8-4-5-11(16)15(3)7-6-10-9(2)14(17)18-13(10)12(8)15/h4,10-13,16H,2,5-7H2,1,3H3/t10-,11-,12+,13-,15-/m0/s1
Standard InChI Key PLSSEPIRACGCBO-AIUMHDJVSA-N
Isomeric SMILES CC1=CC[C@@H]([C@]2([C@H]1[C@@H]3[C@@H](CC2)C(=C)C(=O)O3)C)O
SMILES CC1=CCC(C2(C1C3C(CC2)C(=C)C(=O)O3)C)O
Canonical SMILES CC1=CCC(C2(C1C3C(CC2)C(=C)C(=O)O3)C)O

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